N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C17H16ClN3O5S/c1-11-13(4-2-5-15(11)21(23)24)17(22)19-12-6-7-14(18)16(10-12)20-8-3-9-27(20,25)26/h2,4-7,10H,3,8-9H2,1H3,(H,19,22)
• InChI Key: NMKNKDNSODPBHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC(=C(C=C2)Cl)N3CCCS3(=O)=O
• Molecular Formula: C17H16ClN3O5S
• Molecular Weight: 409.8 g/mol

Description

N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-methyl-3-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CNM-Au-1 and is a gold-containing compound that has shown promising results in cancer treatment.

Scientific Research Applications

Antimicrobial Applications

• Synthesis and antimicrobial screening of derivatives incorporating thiazole and thiazolidine rings have shown significant activity against both bacterial and fungal strains. Such compounds could be valuable for the development of new therapeutic agents for microbial diseases (Desai, Rajpara, & Joshi, 2013).

Antitumor and Anticancer Potential

• Studies on compounds with structural similarities have investigated their antitumor activities, specifically focusing on their structure-property relationships and potential as hypoxia-selective cytotoxins. This research suggests that certain derivatives may offer promising pathways for treating cancer (He, Yang, Hou, Teng, & Wang, 2014).

Antihypertensive Agents

• The synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases of related compounds have been explored for their potential as antihypertensive α-blocking agents. This suggests the applicability of these derivatives in the treatment of hypertension (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).

Improving Drug Bioavailability

• The research on particle size reduction of related compounds to the submicron region through wet-bead milling has shown significant improvement in dissolution rate and oral absorption. This method could be crucial for enhancing the bioavailability of poorly water-soluble drugs (Kondo, Iwao, Masuda, Yamanouchi, Ishihara, Yamada, Haga, Ogawa, & Yokoyama, 1993).